Cas no 1903422-00-3 (rac-tert-butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate)

Technical Introduction: rac-tert-Butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate is a chiral cyclopropylamine derivative featuring a tert-butoxycarbonyl (Boc) protecting group. The compound’s stereochemistry, with (1R,2S) configuration, makes it valuable in asymmetric synthesis and pharmaceutical intermediates. The Boc group enhances stability, facilitating handling and purification while allowing selective deprotection under mild acidic conditions. Its cyclopropane ring contributes to conformational rigidity, often improving binding affinity in bioactive molecules. This intermediate is particularly useful in peptidomimetics and small-molecule drug development, where precise stereocontrol is critical. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
rac-tert-butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate structure
1903422-00-3 structure
Product Name:rac-tert-butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate
CAS No:1903422-00-3
MF:C9H18N2O2
MW:186.251422405243
CID:5698977
PubChem ID:155487706
Update Time:2025-05-27

rac-tert-butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • rel-tert-Butyl (((1R,2S)-2-aminocyclopropyl)methyl)carbamate
    • Carbamic acid, N-[[(1R,2S)-2-aminocyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-
    • tert-Butyl (((1R,2S)-2-aminocyclopropyl)methyl)carbamate
    • 1903422-00-3
    • 2166268-37-5
    • rac-tert-butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate
    • Inchi: 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-5-6-4-7(6)10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7+/m1/s1
    • InChI Key: GJMNXRGGCJFUCQ-RQJHMYQMSA-N
    • SMILES: O(C(NC[C@H]1C[C@@H]1N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.053±0.06 g/cm3(Predicted)
  • Boiling Point: 284.8±13.0 °C(Predicted)
  • pka: 12.86±0.46(Predicted)

rac-tert-butyl N-{(1R,2S)-2-aminocyclopropylmethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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